Cas no 181288-08-4 (Benzenamine,4-[(1R)-1-methylpropyl]-)
181288-08-4 structure
Product Name:Benzenamine,4-[(1R)-1-methylpropyl]-
CAS No:181288-08-4
MF:C10H15N
MW:149.232802629471
CID:113636
PubChem ID:40426965
Update Time:2025-04-18
Benzenamine,4-[(1R)-1-methylpropyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-[(1R)-1-methylpropyl]-
- Benzenamine, 4-(1-methylpropyl)-, (R)- (9CI)
- 181288-08-4
- (R)-4-(sec-Butyl)aniline
- AKOS006363506
- Benzenamine,4-(1-methylpropyl)-,(R)-(9ci)
-
- Inchi: 1S/C10H15N/c1-3-8(2)9-4-6-10(11)7-5-9/h4-8H,3,11H2,1-2H3/t8-/m1/s1
- InChI Key: NVVVQTNTLIAISI-MRVPVSSYSA-N
- SMILES: NC1C=CC(=CC=1)[C@H](C)CC
Computed Properties
- Exact Mass: 149.12055
- Monoisotopic Mass: 149.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26A^2
Experimental Properties
- PSA: 26.02
Benzenamine,4-[(1R)-1-methylpropyl]- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
181288-08-4 (Benzenamine,4-[(1R)-1-methylpropyl]-) Related Products
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- 20029-53-2(4-cyclopentylbenzenamine)
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- 2049-92-5(4-(2-methylbutan-2-yl)aniline)
- 30090-17-6(4-Isobutylaniline)
- 30273-11-1(4-(butan-2-yl)aniline)
- 3158-71-2(4-Cyclopropylaniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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